Cas no 1620588-66-0 ((4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole)
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole
- (4S)-2-(2-Pyridyl)-4-sec-butyl-2-oxazoline
- (4S)-4-butan-2-yl-2-pyridin-2-yl-4,5-dihydro-1,3-oxazole
- 2-[(4S)-4-sec-butyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine
- BS-48309
- F72898
- 1620588-66-0
- 2-[(4S)-4-(sec-butyl)-4,5-dihydro-1,3-oxazol-2-yl]pyridine
-
- Inchi: 1S/C12H16N2O/c1-3-9(2)11-8-15-12(14-11)10-6-4-5-7-13-10/h4-7,9,11H,3,8H2,1-2H3/t9?,11-/m1/s1
- InChI Key: HACGYFCGBPVQLQ-HCCKASOXSA-N
- SMILES: O1C(C2=C([H])C([H])=C([H])C([H])=N2)=N[C@]([H])(C1([H])[H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.5
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1353079-250mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 250mg |
$174.00 | 2022-05-17 | |
| Ambeed | A1353079-1g |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 1g |
$467.00 | 2022-05-17 | |
| Ambeed | A1353079-100mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 100mg |
$57.0 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1239428-100mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 100mg |
$100 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239428-250mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 250mg |
$165 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239428-1g |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 1g |
$445 | 2024-06-05 | |
| Aaron | AR01XDIH-100mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 100mg |
$39.00 | 2025-02-12 | |
| Aaron | AR01XDIH-250mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 250mg |
$93.00 | 2025-02-12 | |
| Aaron | AR01XDIH-1g |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 1g |
$360.00 | 2025-02-12 | |
| 1PlusChem | 1P01XDA5-100mg |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole |
1620588-66-0 | 98% | 100mg |
$46.00 | 2024-06-20 |
(4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole
Professional Introduction to Compound with CAS No 1620588-66-0 and Product Name: (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole
The compound with the CAS number 1620588-66-0 and the product name (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of considerable interest among researchers exploring novel therapeutic agents.
In recent years, the development of small-molecule inhibitors has seen remarkable progress, particularly in targeting specific biological pathways that are associated with various diseases. The structural motif of (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole incorporates elements that suggest it may interact with biological targets in a manner that could lead to therapeutic benefits. The presence of a chiral center at the 4-position and the incorporation of a pyridine ring enhance its potential for selective binding to biological receptors.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring, in particular, is a common pharmacophore found in many drugs that target central nervous system (CNS) disorders. Studies have shown that pyridine-based compounds can modulate neurotransmitter systems, which could make (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole a promising candidate for further investigation in this area.
Furthermore, the dihydrooxazole moiety in the molecule contributes to its unique chemical properties. Dihydrooxazoles have been reported to exhibit various biological activities, including anti-inflammatory and anti-microbial effects. The combination of these structural features suggests that (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole may possess multiple modes of action, which could be advantageous in developing multi-target therapeutics.
Recent research has also highlighted the importance of stereochemistry in drug design. The (4S) configuration of the chiral center in (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole is critical for its biological activity. Stereoisomers can have vastly different pharmacological profiles, and the (S) configuration has been shown to enhance binding affinity and selectivity in several drug candidates. This underscores the need for precise control over stereochemistry during synthetic processes.
The sec-butyl group at the 4-position adds another layer of complexity to the molecule. This alkyl group can influence solubility, metabolic stability, and interactions with biological targets. The sec-butyl group is relatively bulky compared to other alkyl substituents, which could affect how the molecule interacts with its target receptors. Understanding these interactions is crucial for optimizing drug design and improving therapeutic efficacy.
In vitro studies have begun to explore the potential of (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole as a lead compound for drug development. Initial experiments have shown promising results in terms of binding affinity to certain biological targets. These findings are particularly encouraging given the increasing emphasis on structure-based drug design approaches. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify and optimize molecules like (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole for therapeutic applications.
The synthesis of this compound also presents interesting challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as asymmetric synthesis and chiral resolution play a crucial role in producing enantiomerically pure forms of chiral drugs like (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole.
As research continues to uncover new therapeutic targets and mechanisms, compounds like (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole are likely to become increasingly important in drug discovery efforts. Their unique structural features and potential biological activities make them valuable tools for understanding disease pathways and developing novel treatments.
The integration of computational chemistry into drug design has also accelerated progress in this field. Molecular modeling techniques allow researchers to predict how compounds like (4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole will interact with biological targets at an atomic level. These insights can guide synthetic modifications aimed at improving potency and selectivity.
In conclusion,(4S)-4-(sec-butyl]-{[1-pyridin}y]-dihydro oxazol e (CAS No 1620588}66}-0) represents a significant advancement i nthe field o fchemical biology an dpharmaceutical research Its unique structural features an dpotential bi ological activities make it a promising candidate f orfurther investigation i nthe development o fnovel therapeutic agents particularly i nthe treatment o fneurological disorders The combination o f stereochemistry an dpharmacophores such as th epy ridine ring enhances its potential f orselective binding t obiological targets As research continues t o uncover new therapeutic targets an dmechanisms this compound is likely t obecome increasingly important i ndrug discovery efforts p>'
1620588-66-0 ((4S)-4-(sec-Butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)